Cas no 1807111-46-1 (2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde
• CAS No: 1807111-46-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 4895519
• Update Time: 2025-10-28

2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C9H9F2NO2/c1-5-7(14-2)3-6(4-13)8(12-5)9(10)11/h3-4,9H,1-2H3
• InChI Key： HHAYHQZISDXFKY-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=C(C)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde

Introduction to 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde (CAS No. 1807111-46-1)

2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde, identified by the chemical identifier CAS No. 1807111-46-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, along with an aldehyde functionality at the 3-position, endows this molecule with unique chemical properties and potential biological activities.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This substitution pattern is frequently employed in the design of bioactive molecules to improve pharmacokinetic profiles. The methoxy group contributes to hydrophilicity, while the methyl group can influence steric interactions and electronic distribution within the molecule. The aldehyde functionality serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through condensation reactions, oxidation, or reduction processes.

Recent advancements in computational chemistry and molecular modeling have highlighted the significance of such structural motifs in drug discovery. Studies indicate that compounds incorporating difluoromethyl groups often exhibit improved pharmacological properties, including increased lipophilicity and resistance to enzymatic degradation. The 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde scaffold has been explored in virtual screening campaigns to identify potential inhibitors of various biological targets. For instance, its structural features are reminiscent of known kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

In the realm of medicinal chemistry, the synthesis of this compound has been optimized using modern catalytic methods to achieve high yields and purity. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to construct the pyridine core efficiently. Additionally, asymmetric synthesis techniques have been applied to introduce chirality where necessary, enhancing the therapeutic potential of derivatives derived from this compound.

The biological evaluation of 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde has revealed promising activities in preclinical models. Notably, derivatives bearing similar structural motifs have shown efficacy against enzymes involved in pathogenic pathways. For example, research has demonstrated inhibitory effects on certain tyrosine kinases, which are implicated in tumor growth and metastasis. Furthermore, the compound’s interaction with biological macromolecules has been studied using X-ray crystallography and NMR spectroscopy, providing insights into its binding mode and potential for structure-based drug design.

The role of computational tools in understanding molecular interactions cannot be overstated. Molecular dynamics simulations have been utilized to predict how this compound might behave within cellular environments, aiding in the rational design of prodrugs or formulations that enhance bioavailability. Additionally, quantum mechanical calculations have helped elucidate electronic transitions and excited-state properties, which are relevant for photopharmacological applications—a burgeoning field that leverages light activation to modulate drug activity.

From a synthetic chemistry perspective, the versatility of 2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde as a building block is evident. It can serve as a precursor for constructing more complex scaffolds through fragment-based assembly or library synthesis strategies. Recent reports highlight its use in generating combinatorial libraries for high-throughput screening (HTS), where large numbers of derivatives are rapidly evaluated for biological activity. Such approaches have accelerated the discovery pipeline for novel therapeutic agents.

The environmental impact of pharmaceutical development is also a growing consideration. Green chemistry principles have been integrated into synthetic routes for this compound to minimize waste and hazardous byproducts. Solvent-free reactions and catalytic methods that employ recyclable ligands have been explored to align with sustainable practices. These efforts not only reduce costs but also contribute to compliance with regulatory standards that increasingly prioritize environmental responsibility.

Future directions in research may explore derivatization strategies that enhance selectivity or improve pharmacokinetic profiles further. For instance, replacing or modifying the existing functional groups could yield analogs with altered properties while retaining core biological activity. Advances in biocatalysis may also enable more efficient production methods using engineered enzymes tailored to specific synthetic transformations.

In conclusion,2-(Difluoromethyl)-5-methoxy-6-methylpyridine-3-carboxaldehyde (CAS No. 1807111-46-1) represents a valuable intermediate in pharmaceutical research with multifaceted applications ranging from drug discovery to material science. Its unique structural features make it an attractive candidate for further exploration, leveraging both experimental synthesis and computational modeling to unlock new therapeutic possibilities.